Methyl dichloroacetate
Methyl dichloroacetate
Methyl dichloroacetate undergoes base-catalyzed condensation with aliphatic α-haloaldehydes. Chlorination of methyl dichloroacetate by using trifluoromethanesulfonyl chloride has been reported.
Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals.
Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
116-54-1
VCID:
VC20888821
InChI:
InChI=1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3
SMILES:
COC(=O)C(Cl)Cl
Molecular Formula:
C3H4Cl2O2
Molecular Weight:
142.97 g/mol
Methyl dichloroacetate
CAS No.: 116-54-1
Cat. No.: VC20888821
Molecular Formula: C3H4Cl2O2
Molecular Weight: 142.97 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl dichloroacetate undergoes base-catalyzed condensation with aliphatic α-haloaldehydes. Chlorination of methyl dichloroacetate by using trifluoromethanesulfonyl chloride has been reported. Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals. |
|---|---|
| CAS No. | 116-54-1 |
| Molecular Formula | C3H4Cl2O2 |
| Molecular Weight | 142.97 g/mol |
| IUPAC Name | methyl 2,2-dichloroacetate |
| Standard InChI | InChI=1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3 |
| Standard InChI Key | HKMLRUAPIDAGIE-UHFFFAOYSA-N |
| SMILES | COC(=O)C(Cl)Cl |
| Canonical SMILES | COC(=O)C(Cl)Cl |
| Boiling Point | 289 °F at 760 mm Hg (USCG, 1999) 142.9 °C |
| Flash Point | 176 °F (USCG, 1999) |
| Melting Point | -62 °F (USCG, 1999) -51.9 °C |
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